3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride
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Description
Scientific Research Applications
Synthesis and Reactivity
- Studies have detailed the synthesis of compounds with structural similarities, highlighting their utility in creating novel organic structures. For instance, the synthesis of 3-Benzyl-1,3-thiazolidines through a [2 + 3]-Cycloaddition process involving azomethine ylides and thiocarbonyl compounds demonstrates the potential for constructing complex molecules from simpler precursors, a methodology that could be applicable to the synthesis and functionalization of "3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine; hydrochloride" (Gebert, Linden, Mlostoń, & Heimgartner, 2003).
- Another example is the investigation into the reactions of chlorosulfanyl derivatives of cyclobutanones with various nucleophiles, which underscores the diverse reactivity of cyclobutanone derivatives, potentially offering a blueprint for exploring reactions of "3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine; hydrochloride" with different nucleophiles to yield novel compounds (Majchrzak, Mlostoń, Linden, & Heimgartner, 2006).
Chemical Properties and Applications
- The preparation of reagents and intermediates with structural similarities to "3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine; hydrochloride" showcases their importance in synthetic chemistry. For instance, the synthesis of protected 2-aminocyclobutanone as a modular transition state synthon for medicinal chemistry opens up avenues for the development of hydrolase enzyme inhibitors, suggesting potential medicinal chemistry applications of similarly structured compounds (Habeeb Mohammad, Reidl, Zeller, & Becker, 2020).
Properties
IUPAC Name |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-8(2)6(10)9(3,4)7(8)11-5;/h6-7H,10H2,1-5H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRBPYAADGSAOFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(C1OC)(C)C)N)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2344685-70-5 |
Source
|
Record name | 3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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